Cas no 2229261-32-7 (O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylethyl}hydroxylamine)

• Product Name: O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylethyl}hydroxylamine
• CAS No: 2229261-32-7
• MF: C₈H₁₄N₂OS
• MW: 186.274560451508
• CID: 6085999
• PubChem ID: 165612846
• Update Time: 2025-05-24

O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylethyl}hydroxylamine
• O-{2-[2-(propan-2-yl)-1,3-thiazol-5-yl]ethyl}hydroxylamine
• 2229261-32-7
• EN300-1747100

• Inchi： 1S/C8H14N2OS/c1-6(2)8-10-5-7(12-8)3-4-11-9/h5-6H,3-4,9H2,1-2H3
• InChI Key： XOJYEQDHLCUXFA-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(C)C)CCON

Computed Properties

• Exact Mass: 186.08268425g/mol
• Monoisotopic Mass: 186.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.4Ų

Additional information on O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylethyl}hydroxylamine

O-{2-[2-(Propan-2-Yl)-1,3-Thiazol-5-Yl]Ethyl}Hydroxylamine: A Comprehensive Overview

O-{2-[2-(Propan-2-Yl)-1,3-Thiazol-5-Yl]Ethyl}Hydroxylamine, identified by the CAS number 229861-32-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a hydroxylamine group attached to a thiazole ring substituted with an isopropyl group, has garnered attention due to its potential applications in drug design and as a precursor in various chemical syntheses.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common structural motif in numerous bioactive molecules. In this compound, the thiazole ring is further substituted with an isopropyl group at the 5-position, which introduces steric bulk and potentially enhances the molecule's stability or bioavailability. The hydroxylamine group attached to the ethylene chain provides the compound with nucleophilic properties, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have explored the use of O-{2-[2-(Propan-2-Yl)-1,3-Thiazol-5-Yl]Ethyl}Hydroxylamine as a building block in medicinal chemistry. Its ability to act as a nucleophile in substitution reactions has been leveraged to construct bioactive compounds with potential therapeutic applications. For instance, researchers have utilized this compound to synthesize inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases.

The synthesis of this compound typically involves multi-step processes that highlight its versatility as an intermediate. Starting from readily available starting materials such as thiourea and aldehydes or ketones, chemists employ methods like the Huisgen cycloaddition or other coupling reactions to construct the thiazole ring. The subsequent introduction of the hydroxylamine group is achieved through reductive amination or other amine-forming reactions.

In terms of physical properties, O-{2-[2-(Propan-2-Yl)-1,3-Thiazol-5-Yl]Ethyl}Hydroxylamine exhibits a melting point of approximately 140°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility profile makes it suitable for use in various organic reaction conditions, including those requiring polar aprotic solvents.

The compound's stability under different conditions has also been investigated. Studies indicate that it remains stable under neutral and mildly acidic conditions but undergoes decomposition under strongly basic conditions or upon prolonged exposure to light. These insights are crucial for its safe handling and storage in laboratory settings.

From an environmental standpoint, preliminary toxicity studies suggest that O-{2-[2-(Propan-2-Yl)-1,3-Thiazol-5-Yl]Ethyl}Hydroxylamine exhibits low acute toxicity in standard assays. However, further research is required to fully understand its long-term effects on ecosystems and human health.

In conclusion, O-{2-[2-(Propan-2-Yl)-1,3-Thiazol-5-Yl]Ethyl}Hydroxylamine stands out as a versatile intermediate with promising applications in drug discovery and chemical synthesis. Its unique structure combines the reactivity of hydroxylamines with the stability and bioactivity potential of thiazole-containing compounds. As research continues to uncover new synthetic pathways and applications for this compound, its role in advancing medicinal chemistry is expected to grow significantly.